[(3-Chlorophenyl)(methylsulfonyl)amino]acetic acid

• IUPAC Name: 2-(3-chloro-N-methylsulfonylanilino)acetic acid
• InChI: InChI=1S/C9H10ClNO4S/c1-16(14,15)11(6-9(12)13)8-4-2-3-7(10)5-8/h2-5H,6H2,1H3,(H,12,13)
• InChI Key: XBNWUTUHUALYHM-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N(CC(=O)O)C1=CC(=CC=C1)Cl
• Molecular Formula: C9H10ClNO4S
• Molecular Weight: 263.70 g/mol

Description

“[(3-Chlorophenyl)(methylsulfonyl)amino]acetic acid” is a biochemical used for proteomics research. It has a molecular formula of C9H10ClNO4S and a molecular weight of 263.7.

Physical And Chemical Properties Analysis

“this compound” has a molecular weight of 263.7. Unfortunately, specific physical and chemical properties such as melting point, boiling point, and density were not found in the available resources.

Mechanism of Action

The mechanism of action of CMSA is not fully understood. It is believed that CMSA binds to proteins, altering their structure and function. This binding is thought to be mediated by hydrogen bonding and hydrophobic interactions. CMSA has also been shown to interact with other compounds, including nucleic acids, lipids, and carbohydrates.
Biochemical and Physiological Effects
The biochemical and physiological effects of CMSA have been studied extensively. It has been shown to have a variety of effects on various organ systems, including the cardiovascular, nervous, and respiratory systems. CMSA has also been shown to have anti-inflammatory, antimicrobial, and antifungal effects.

Advantages and Limitations for Lab Experiments

The use of CMSA in laboratory experiments has several advantages. It is relatively inexpensive, stable, and easy to obtain. Furthermore, CMSA is soluble in a variety of solvents, making it suitable for use in a variety of laboratory experiments. However, CMSA can be toxic in high concentrations, so it should be handled with caution.

Future Directions

There are a number of potential future applications for CMSA. It could be used as a drug delivery system, as a biocatalyst, or as a bioremediation agent. CMSA could also be used to study the effects of drugs on the body, as well as the effects of environmental toxins. Additionally, CMSA could be studied for its potential applications in the fields of cancer therapy, gene therapy, and stem cell therapy.

Synthesis Methods

CMSA can be synthesized using a variety of methods. The most common method involves the reaction of 3-chlorobenzene sulfonyl chloride with sodium amide in the presence of a base such as sodium hydroxide. This reaction produces CMSA in a yield of approximately 80%. Other methods of synthesis include the reaction of 3-chlorobenzene sulfonyl chloride with potassium tert-butoxide in the presence of anhydrous dimethyl sulfoxide and the reaction of 3-chlorobenzene sulfonyl chloride with sodium methoxide in the presence of anhydrous dimethyl formamide.

Scientific Research Applications

CMSA has been studied extensively due to its unique properties and potential applications in various fields. It has been used in a variety of research studies, including studies of its biochemical and physiological effects, as well as its potential applications in drug delivery and drug design. CMSA has also been studied for its potential applications in the fields of biocatalysis and bioremediation.